Cas no 1909303-60-1 (5-Bromo-3-iodo-pyrrolo[2,3-c]pyridine-1-carboxylic acid tert-butyl ester)

• Product Name: 5-Bromo-3-iodo-pyrrolo[2,3-c]pyridine-1-carboxylic acid tert-butyl ester
• CAS No: 1909303-60-1
• MF: C₁₂H₁₂BrIN₂O₂
• MW: 423.044354438782
• CID: 6838464
• PubChem ID: 132153774
• Update Time: 2025-04-09

5-Bromo-3-iodo-pyrrolo[2,3-c]pyridine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 1909303-60-1
• A1-80467
• tert-Butyl 5-bromo-3-iodo-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
• SCHEMBL19626700
• 5-Bromo-3-iodo-pyrrolo[2,3-c]pyridine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C12H12BrIN2O2/c1-12(2,3)18-11(17)16-6-8(14)7-4-10(13)15-5-9(7)16/h4-6H,1-3H3
• InChI Key： DLPHYGLCAAKCJB-UHFFFAOYSA-N
• SMILES： IC1=CN(C(=O)OC(C)(C)C)C2C=NC(=CC=21)Br

Computed Properties

• Exact Mass: 421.91269Da
• Monoisotopic Mass: 421.91269Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.1Ų